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Compound of Interest

Compound Name: T-Butylgermane

Cat. No.: B123444 Get Quote

An in-depth examination of the physical, chemical, and safety properties of t-butylgermane, a

key precursor for germanium-based thin-film deposition.

Introduction
T-butylgermane ((CH₃)₃CGeH₃), also known as TBG, is an organogermanium compound that

has garnered significant interest as a liquid precursor for the deposition of germanium-

containing thin films. Its physical state, thermal decomposition characteristics, and chemical

reactivity make it a viable candidate for various semiconductor manufacturing processes,

including Chemical Vapor Deposition (CVD) and Atomic Layer Deposition (ALD). This technical

guide provides a comprehensive overview of the known physical and chemical properties of t-
butylgermane, along with essential safety and handling information, to support researchers,

scientists, and drug development professionals in their work with this compound. While t-
butylgermane's primary application lies in materials science, an understanding of its properties

is crucial for any laboratory handling this reactive organometallic compound.

Physical Properties
T-butylgermane is a colorless, volatile, and flammable liquid. A summary of its key physical

properties is presented in the table below. It is important to note that some specific physical

data, such as a precise melting point and a detailed vapor pressure curve, are not readily

available in the published literature.
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Property Value Source(s)

Chemical Formula C₄H₁₂Ge [1]

Molecular Weight 132.77 g/mol [1]

Appearance Colorless liquid [2]

Boiling Point 50 °C (122 °F) [2]

Melting Point < 0 °C [3]

Density Data not available

Vapor Pressure Data not available

Solubility

Insoluble in water. Solubility in

organic solvents not specified

but expected to be soluble in

non-polar organic solvents.

[3]

Sensitivity Air and moisture sensitive [2]

Chemical Properties and Reactivity
T-butylgermane's chemical behavior is dictated by the presence of the germanium-hydrogen

and germanium-carbon bonds. It is a reactive compound, particularly with respect to air and

moisture, and its thermal decomposition is the basis for its use as a germanium precursor.

Reactivity:

Air and Moisture Sensitivity: T-butylgermane is sensitive to both air and moisture.[2]

Exposure to atmospheric oxygen and water can lead to the formation of germanium oxides

and other degradation products. Therefore, it must be handled under an inert atmosphere

(e.g., nitrogen or argon).

Thermal Decomposition: The primary chemical reaction of interest for its application in thin-

film deposition is its thermal decomposition. When heated, t-butylgermane decomposes to

form germanium, along with volatile organic byproducts. The exact decomposition pathway

and the nature of the byproducts under different process conditions (temperature, pressure,
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carrier gas) are crucial for controlling film purity and properties, though specific kinetic data

for t-butylgermane is not widely published.

Reactivity with Electrophiles and Nucleophiles: While specific studies on the reactivity of t-
butylgermane with a wide range of electrophiles and nucleophiles are not extensively

documented, general principles of organogermane chemistry suggest that the Ge-H bond

can be susceptible to reaction with both. Strong bases could potentially deprotonate the

germane moiety, while electrophiles might interact with the electron-rich Ge-C or Ge-H

bonds.

Spectroscopic Data:

Detailed, publicly available NMR, IR, and mass spectra for t-butylgermane are not readily

found. For characterization, the following would be expected:

¹H NMR: Two primary signals would be anticipated: a singlet for the nine equivalent protons

of the t-butyl group and a signal for the three protons of the germane (GeH₃) group, likely

showing coupling to the germanium isotopes.

¹³C NMR: Signals corresponding to the quaternary carbon and the methyl carbons of the t-

butyl group would be expected.

IR Spectroscopy: Characteristic vibrational modes would include C-H stretching and bending

frequencies for the t-butyl group and a distinct Ge-H stretching frequency.

Mass Spectrometry: The mass spectrum would show the molecular ion peak and

fragmentation patterns corresponding to the loss of methyl groups and the germane moiety.

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis, purification, and deposition of t-
butylgermane are not widely available in the open literature. The following sections provide

generalized procedures based on standard organometallic chemistry techniques.

Synthesis of t-Butylgermane
A common method for the synthesis of alkylgermanes is the reaction of germanium

tetrachloride (GeCl₄) with a suitable Grignard reagent.
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Reaction: GeCl₄ + 3 (CH₃)₃CMgCl → (CH₃)₃CGeH₃ + 3 MgCl₂

Generalized Protocol:

Apparatus Setup: All glassware must be rigorously dried and assembled under an inert

atmosphere (nitrogen or argon). The setup would typically include a three-necked flask

equipped with a mechanical stirrer, a dropping funnel, and a condenser.

Grignard Reagent Preparation: Prepare t-butylmagnesium chloride in a suitable ether solvent

(e.g., diethyl ether or THF) by reacting t-butyl chloride with magnesium turnings.

Reaction: Cool the Grignard reagent solution in an ice bath. Slowly add a solution of

germanium tetrachloride in an anhydrous, non-polar solvent to the stirred Grignard reagent.

The reaction is exothermic and should be controlled by the rate of addition.

Work-up: After the addition is complete, the reaction mixture is typically stirred for several

hours at room temperature. The reaction is then quenched by the slow addition of an

aqueous solution (e.g., saturated ammonium chloride). The organic layer is separated, and

the aqueous layer is extracted with an organic solvent. The combined organic layers are

dried over an anhydrous drying agent (e.g., magnesium sulfate).

Purification: The crude t-butylgermane is then purified by fractional distillation under an inert

atmosphere.
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Synthesis Workflow

t-Butylmagnesium Chloride
+

Germanium Tetrachloride

Grignard Reaction
(in anhydrous ether)

Aqueous Quench
(e.g., NH4Cl solution) Liquid-Liquid Extraction Drying of Organic Phase Crude t-Butylgermane
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Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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